molecular formula C11H20IN2O2 B1225492 N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide CAS No. 25713-24-0

N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide

Cat. No. B1225492
CAS RN: 25713-24-0
M. Wt: 339.19 g/mol
InChI Key: UCTVRHAKQRFPEZ-UHFFFAOYSA-N
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Description

“N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide” is a compound that is related to TEMPO, a well-known nitroxyl radical . TEMPO is often used as a catalytic oxidant for various oxidation reactions .


Synthesis Analysis

The synthesis of related compounds involves the reaction of 2,2,6,6-tetramethyl-4-piperidinone (TAA) with other reagents. For example, in the synthesis of N,N′-bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,6-hexanediamine (DTMPA), the starting material 1,6-hexanediamine (HMDA) mixes with TAA and reacts with hydrogen in a micro fixed-bed reactor packed with a 5% Pt/C catalyst .


Chemical Reactions Analysis

“N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide” is likely to participate in oxidation reactions, similar to TEMPO . TEMPO can act as a catalytic oxidant in various reactions, such as the oxidation of alcohols .

Scientific Research Applications

Enzyme Substrate Metabolism

4-(2-Iodoacetamido)-TEMPO: is utilized in the study of phosphate and polyphosphate esters metabolism. These compounds serve as enzyme substrates, second messengers, and membrane structural components . The compound’s reactivity with phosphatases, such as alkaline and acid phosphatase, is of particular interest in research for detecting enzyme activity related to energy reservoirs within cells .

Spin Labeling in Biochemistry

As a spin label, 4-(2-Iodoacetamido)-TEMPO is used to investigate the binding sites and alkylation processes in proteins. For example, it has been employed to study the binding site of phosphoenolpyruvate carboxykinase and GTP, as well as to evaluate the alkylation of SH1 and SH2 of myosin . This application is crucial for understanding protein structure and function at a molecular level.

Molecular Probes in Fluorescence Imaging

The compound is used to create molecular probes that are sensitive to the environment, making it valuable in fluorescence imaging techniques. These probes can help in visualizing and tracking biological processes in real-time, providing insights into cellular functions .

Polymer Research

In polymer science, 4-(2-Iodoacetamido)-TEMPO acts as a radical inhibitor and is used to study polymerization processes. It helps in understanding the mechanisms of polymer degradation and stabilization, which is essential for developing new materials with improved properties .

Antioxidant Properties

The antioxidant properties of 4-(2-Iodoacetamido)-TEMPO make it a subject of interest in the study of oxidative stress and its biological implications. Researchers use it to explore the compound’s potential in protecting against oxidative damage in various biological systems .

Catalysis Research

This compound is also explored as a catalyst in chemical reactions, particularly in the oxidation of alcohols under aerobic conditions. Its role in facilitating environmentally friendly oxidation processes is a significant area of research .

Free Radical Research

4-(2-Iodoacetamido)-TEMPO: is a key reagent in free radical research. It is used to capture and study the behavior of free radicals, which are crucial in many chemical and biological processes .

Medicinal Chemistry

In medicinal chemistry, the compound’s ability to interact with various enzymes and proteins makes it a valuable tool for drug design and discovery. It aids in the identification of potential drug targets and the development of therapeutic agents .

properties

InChI

InChI=1S/C11H20IN2O2/c1-10(2)5-8(13-9(15)7-12)6-11(3,4)14(10)16/h8H,5-7H2,1-4H3,(H,13,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UCTVRHAKQRFPEZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CC(CC(N1[O])(C)C)NC(=O)CI)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H20IN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30180405
Record name N-(1-Oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30180405
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

339.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide

CAS RN

25713-24-0
Record name 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine-1-oxyl
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=25713-24-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-(1-Oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025713240
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name N-(1-Oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 25713-24-0
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
59
Citations
PF Coleman - Biochemistry, 1977 - ACS Publications
Patrick F. Coleman* abstract: The binding of oxygen and 1-oxyl-2, 2, 6, 6-tetramethylpiperidine 4-triphosphate (spin-labeled triphosphate) to normal adult human hemoglobin (HbA) …
Number of citations: 3 pubs.acs.org
P Brûlet, HM McConnell - Proceedings of the National …, 1976 - National Acad Sciences
A study has been made of the interaction of specific anti-nitroxide (anti-spin label) IgG antibodies, Fab fragments, complement, and liposomes containing dimyristoylphosphatidylcholine…
Number of citations: 87 www.pnas.org
T Shiga, Y UEDA, I TYUMA - The Journal of Biochemistry, 1972 - jstage.jst.go.jp
N-1-Oxyl-2, 2, 6, 6-tetramethyl-4-piperidinyl-iodoacetamide spin-labeled human adult hemoglobin has been combined with 02, CO, and various nitrosobenzene derivatives and its …
Number of citations: 4 www.jstage.jst.go.jp
C Ho, JJ Baldassare… - Proceedings of the …, 1970 - National Acad Sciences
The spin label technique has been used to study human hemoglobins A, F, Zürich, and Chesapeake as a function of carbon monoxide saturation. The experimental results suggest that …
Number of citations: 25 www.pnas.org
S Nakayama, M Aoki, T Watanabe… - The Journal of …, 1988 - academic.oup.com
The hemoglobins of human and five non-human primates were spin-labeled with N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide, and the ESR spectra of their deoxy, oxy, …
Number of citations: 3 academic.oup.com
RW Sleigh, RW Burley - Archives of Biochemistry and Biophysics, 1973 - Elsevier
To help interpret the electron spin resonance (esr) spectra of spin-labeled actin, the positions of attachment of the spin labels, N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl) maleimide and …
Number of citations: 17 www.sciencedirect.com
JK Moffat - Journal of Molecular Biology, 1971 - Elsevier
The structure of horse carboxyhaemoglobin reacted with the spin label N-(1-oxyl-2, 2,6,6-tetramethyl-4-piperidinyl)iodoacetamide has been determined by X-ray difference Fourier …
Number of citations: 76 www.sciencedirect.com
JC Seidel, M Chopek, J Gergely - Biochemistry, 1970 - ACS Publications
JC Seidel, t M. Chopek, J and J. Gergely abstract: Titration of myosin with the spin label, N-(1-oxyl-2, 2, 6, 6-tetramethyl-4-piperidinyl) iodoacetamide, indi-cates the presence of two …
Number of citations: 107 pubs.acs.org
ME Johnson, DM Scholler, BM Hoffman… - Biochimica et Biophysica …, 1978 - Elsevier
Using variable temperature techniques, the spin label spectral resolution of hemoglobin labeled at the β93 cysteines with N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide has …
Number of citations: 3 www.sciencedirect.com
P Champeil, S Büschlen-Boucly, F Bastide… - Journal of Biological …, 1978 - Elsevier
In sarcoplasmic reticulum fragments, chemical reactivity of calcium ATPase -SH groups toward N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)-iodoacetamide (ISL) was estimated by …
Number of citations: 66 www.sciencedirect.com

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